Cas no 168907-78-6 (4-Ethyl 2-methyl 1,3-thiazole-2,4-dicarboxylate)

4-Ethyl 2-methyl 1,3-thiazole-2,4-dicarboxylate structure
168907-78-6 structure
Product Name:4-Ethyl 2-methyl 1,3-thiazole-2,4-dicarboxylate
CAS No:168907-78-6
MF:C8H9NO4S
MW:215.226361036301
CID:905112
Update Time:2023-08-02

4-Ethyl 2-methyl 1,3-thiazole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazoledicarboxylicacid,4-ethyl2-methylester(9CI)
    • 4-O-ethyl 2-O-methyl 1,3-thiazole-2,4-dicarboxylate
    • 4-Ethyl 2-methyl 1,3-thiazole-2,4-dicarboxylate
    • 4-ethyl 2-methyl thiazole-2,4-dicarboxylate
    • 2,4-THIAZOLEDICARBOXYLIC ACID 4-ETHYL 2-METHYL ESTER
    • Inchi: 1S/C8H9NO4S/c1-3-13-7(10)5-4-14-6(9-5)8(11)12-2/h4H,3H2,1-2H3
    • InChI Key: SPPYUISJPUJITL-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)N=C1C(=O)OC

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 93.7
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